Cas no 23452-98-4 (1A,1B-DIHOMO PROSTAGLANDIN E1)

1A,1B-Dihomo Prostaglandin E1 is a synthetic prostaglandin analog derived from the structural modification of Prostaglandin E1 (PGE1). This compound exhibits enhanced stability and biological activity due to the elongation of its carbon chain at positions 1A and 1B. It is primarily utilized in research applications for studying prostaglandin-mediated pathways, including inflammation, vascular regulation, and cellular signaling. The extended alkyl chain improves its lipophilicity, potentially enhancing membrane permeability and prolonging its half-life in biological systems. Researchers value this derivative for its precise modulation of EP receptor interactions, making it a useful tool for investigating prostaglandin pharmacology and therapeutic potential.

1A,1B-DIHOMO PROSTAGLANDIN E1 structure

Product Name:1A,1B-DIHOMO PROSTAGLANDIN E1

CAS No:23452-98-4

MF:C₂₂H₃₈O₅

MW:382.53412771225

CID:4642385

PubChem ID:5283099

Update Time:2025-06-11

1A,1B-DIHOMO PROSTAGLANDIN E1 Chemical and Physical Properties

Names and Identifiers

- YMDDELUTDBQEMT-QZCLESEGSA-N
- 1a,1b-dihomo PGE1
- 9-oxo-11α,15S-dihydroxy-1a,1b-dihomo-prost-13E-en-1-oic acid
- 9-OXO-11ALPHA,15S-DIHYDROXY-1A,1B-DIHOMO-PROST-13E-EN-1-OIC ACID
- 1A,1B-DIHOMO PROSTAGLANDIN E1
- .alpha.-Dihomoprostaglandin E1
- Cyclopentanenonanoic acid, 3-hydroxy-2-(3-hydroxy-1-octenyl)-5-oxo-, [1R-[1.alpha.,2.beta.(1E,3S),3.alpha.]]-
- SR-01000946346
- 1a,1b-dihomo-Prostaglandin E1
- SR-01000946346-1
- 23452-98-4
- DA-59909
- CS-0140507
- 9-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]nonanoic acid
- DTXSID701347931
- 9-oxo-11R,15S-dihydroxy-1a,1b-dihomo-13E-prostaenoic acid
- LMFA03010108
- HY-137584
- 1a,1b-dihomo-PGE1
- PD021260
- AKOS040755129
- HMS3648A20
- 9-{(1R,2R,3R)-3-Hydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-5-oxocyclopentyl}nonanoic acid
- CHEBI:184175
- 1a,1b-Dihomoprostaglandin E1
- Inchi： 1S/C22H38O5/c1-2-3-8-11-17(23)14-15-19-18(20(24)16-21(19)25)12-9-6-4-5-7-10-13-22(26)27/h14-15,17-19,21,23,25H,2-13,16H2,1H3,(H,26,27)/b15-14+/t17-,18+,19+,21+/m0/s1
- InChI Key： YMDDELUTDBQEMT-QZCLESEGSA-N
- SMILES： O[C@@H]1CC([C@H](CCCCCCCCC(=O)O)[C@H]1/C=C/[C@H](CCCCC)O)=O

Computed Properties

Exact Mass: 382.27192431g/mol
Monoisotopic Mass: 382.27192431g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 15
Complexity: 460
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 94.8Å²

1A,1B-DIHOMO PROSTAGLANDIN E1 Pricemore >>

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